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Compound of Interest

Compound Name: Didesmethylrocaglamide

Cat. No.: B3182005 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of Didesmethylrocaglamide (DDR), a potent eIF4A inhibitor with significant anti-

tumor activity.[1][2][3][4] Adherence to these procedures is essential to mitigate risks and

ensure a safe laboratory environment.

Hazard Identification and Safety Data Summary
Didesmethylrocaglamide is classified as harmful if swallowed and very toxic to aquatic life

with long-lasting effects.[5] While specific quantitative exposure limits have not been

established, its potent biological activity necessitates handling it as a hazardous substance.

Hazard Classification Description Source

Acute Toxicity, Oral (Category

4)
Harmful if swallowed. [5]

Acute Aquatic Toxicity

(Category 1)
Very toxic to aquatic life. [5]

Chronic Aquatic Toxicity

(Category 1)

Very toxic to aquatic life with

long lasting effects.
[5]
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Personal Protective Equipment (PPE)
Given the hazardous nature of Didesmethylrocaglamide, a comprehensive PPE strategy is

mandatory to prevent exposure through inhalation, skin contact, or ingestion.[5][6][7]

Core PPE Requirements:

Gloves: Double gloving with chemotherapy-tested nitrile gloves is required. The inner glove

should be worn under the cuff of the lab coat or gown, and the outer glove should extend

over the cuff.[8][9][10] Gloves must be changed immediately if contaminated or torn, and at

regular intervals (e.g., every hour) during prolonged procedures.[10]

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.

However, a full-face shield or safety goggles should be worn whenever there is a risk of

splashes or aerosol generation, such as during reconstitution or transfer of the compound.[9]

[11]

Respiratory Protection: A NIOSH-approved respirator (e.g., N95) should be used when

handling the powdered form of the compound to avoid inhalation of dust particles.[8] All

manipulations of the solid compound should ideally be performed within a certified chemical

fume hood or a Class II Biological Safety Cabinet (BSC) that is vented to the outside.[10][12]

Protective Clothing: A disposable, solid-front gown with long sleeves and tight-fitting cuffs,

resistant to chemical permeation, is required.[8][9][10] Reusable lab coats are not

recommended.

PPE Workflow Diagram
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PPE Donning and Doffing Sequence

Donning Sequence

Doffing Sequence

1. Gown

2. Inner Gloves (under cuff)

3. Outer Gloves (over cuff)

4. N95 Respirator

5. Face Shield or Goggles

Proceed to Handling

Ready for Work

1. Remove Outer Gloves

2. Remove Gown

3. Remove Face Shield/Goggles

4. Remove Respirator

5. Remove Inner Gloves

Exit Controlled Area

Wash Hands Thoroughly

Start Donning

Enter Controlled Area

Work Complete/Contamination
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Didesmethylrocaglamide Handling Workflow

Receive Compound
Inspect for Damage

Store in Secure,
Ventilated Area

(0-4°C short-term,
-20°C long-term)

Prepare Solutions
in Fume Hood/BSC

(Don Full PPE)

Retrieve for Use

Conduct Experiment
(Use Safe Practices)

Decontaminate Work Area
and Equipment

Dispose of Waste
(Follow Protocol)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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